Cas no 54431-53-7 (3-Azetidinecarbonitrile, 1-(1-phenylethyl)-)

3-Azetidinecarbonitrile, 1-(1-phenylethyl)- structure
54431-53-7 structure
Product Name:3-Azetidinecarbonitrile, 1-(1-phenylethyl)-
CAS No:54431-53-7
MF:C12H14N2
MW:186.252962589264
CID:1588950
Update Time:2024-09-12

3-Azetidinecarbonitrile, 1-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Azetidinecarbonitrile, 1-(1-phenylethyl)-
    • Inchi: 1S/C12H14N2/c1-10(12-5-3-2-4-6-12)14-8-11(7-13)9-14/h2-6,10-11H,8-9H2,1H3
    • InChI Key: ILOLIRRNNAKAFI-UHFFFAOYSA-N
    • SMILES: N1(C(C2=CC=CC=C2)C)CC(C#N)C1

Computed Properties

  • Exact Mass: 186.11582
  • Monoisotopic Mass: 186.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 298.1±33.0 °C(Predicted)
  • PSA: 27.03
  • pka: 6.87±0.10(Predicted)
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